![molecular formula C23H26N6O4S B6171188 2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[4-(6-ethoxypyrazin-2-yl)phenyl]butanamide CAS No. 2376832-39-0](/img/no-structure.png)
2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[4-(6-ethoxypyrazin-2-yl)phenyl]butanamide
Overview
Description
2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[4-(6-ethoxypyrazin-2-yl)phenyl]butanamide is a useful research compound. Its molecular formula is C23H26N6O4S and its molecular weight is 482.6. The purity is usually 95.
BenchChem offers high-quality 2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[4-(6-ethoxypyrazin-2-yl)phenyl]butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[4-(6-ethoxypyrazin-2-yl)phenyl]butanamide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[4-(6-ethoxypyrazin-2-yl)phenyl]butanamide' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 2-cyclopropanesulfonamidopyrimidine-4-carboxylic acid, which is synthesized from commercially available starting materials. The second intermediate is 4-(6-ethoxypyrazin-2-yl)benzoic acid, which is also synthesized from commercially available starting materials. These two intermediates are then coupled together using standard peptide coupling chemistry to form the final product.", "Starting Materials": [ "2-cyclopropanesulfonamidopyrimidine-4-carboxylic acid", "4-(6-ethoxypyrazin-2-yl)benzoic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "butanoyl chloride", "triethylamine", "ethyl acetate", "dimethylformamide (DMF)", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 2-cyclopropanesulfonamidopyrimidine-4-carboxylic acid", "Starting material: Pyrimidine-4-carboxylic acid, cyclopropanesulfonyl chloride", "Reaction conditions: DMF, triethylamine, 0-5°C", "Product: 2-cyclopropanesulfonamidopyrimidine-4-carboxylic acid", "Step 2: Synthesis of 4-(6-ethoxypyrazin-2-yl)benzoic acid", "Starting material: 6-ethoxypyrazin-2-amine, 4-bromobenzoic acid", "Reaction conditions: DMF, K2CO3, 100°C", "Product: 4-(6-ethoxypyrazin-2-yl)benzoic acid", "Step 3: Coupling of intermediates", "Starting material: 2-cyclopropanesulfonamidopyrimidine-4-carboxylic acid, 4-(6-ethoxypyrazin-2-yl)benzoic acid", "Reaction conditions: DCC, NHS, DMF, 0-5°C", "Product: 2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[4-(6-ethoxypyrazin-2-yl)phenyl]butanamide", "Step 4: Purification of final product", "Purification method: Ethyl acetate extraction, diethyl ether washing, water washing" ] } | |
CAS RN |
2376832-39-0 |
Product Name |
2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[4-(6-ethoxypyrazin-2-yl)phenyl]butanamide |
Molecular Formula |
C23H26N6O4S |
Molecular Weight |
482.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
